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Compound of Interest

Compound Name: Ezetimibe-13C6

Cat. No.: B1140600

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides crucial safety and handling information for Ezetimibe-13C6 in a
laboratory environment. Ezetimibe-13C6 is a stable, isotopically labeled version of Ezetimibe,
a lipid-lowering agent that inhibits the absorption of cholesterol from the small intestine.[1][2]
While the isotopic labeling does not significantly alter the chemical properties, adherence to
strict safety protocols is paramount. This document outlines the potential hazards, handling
procedures, storage requirements, and emergency responses associated with this compound.

Hazard Identification and Classification

Ezetimibe is not classified as a hazardous substance or mixture according to the Globally
Harmonized System (GHS).[3] However, it can cause mild skin irritation and is toxic to aquatic
life with long-lasting effects.[4] In powder form, it may form explosive dust-air mixtures.[4]

Hazard Summary Table
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Hazard Statement GHS Classification Precautionary Statement

P332 + P317: If skin irritation

Causes mild skin irritation. Skin Irritation (Category 3) ]
occurs: Get medical help.
) o ] ] ] P273: Avoid release to the
Toxic to aquatic life with long Aquatic Hazard (Chronic, )
) environment. P391: Collect
lasting effects. Category 2)

spillage.

) ) Minimize dust generation and
May form explosive dust-air B )
] Not Classified accumulation. Keep away from
mixture. o
heat and sources of ignition.

Safe Handling and Personal Protective Equipment
(PPE)

Proper handling and the use of appropriate personal protective equipment are essential to
minimize exposure and ensure a safe working environment.

Handling Precautions:

e Handle in accordance with good industrial hygiene and safety practices.
e Minimize dust generation and accumulation.

e Avoid contact with eyes, skin, and clothing.

e Do not breathe dust.

o Keep container tightly closed when not in use.

o Keep away from heat, sparks, and open flames.

o Take precautionary measures against static discharges.

Recommended Personal Protective Equipment (PPE):
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PPE Type

Specifications

Eye Protection

Safety glasses with side shields or goggles. A
faceshield may be necessary for activities with a

high potential for dust generation.

Hand Protection

Chemical-resistant gloves. Consider double

gloving for enhanced protection.

Skin and Body Protection

Laboratory coat or work uniform. Additional
protective clothing such as sleevelets, aprons,
or disposable suits may be required based on

the specific task to prevent skin exposure.

Respiratory Protection

If adequate ventilation is not available or if
exposure assessments indicate a need, use a
respirator with a combined particulate and

organic vapor filter.

Experimental Protocols and Workflows

The following diagrams illustrate standard laboratory workflows for handling Ezetimibe-13C6,

from receiving and storage to experimental use and disposal.
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Figure 1: Ezetimibe-13C6 Laboratory Workflow
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Figure 1: Ezetimibe-13C6 Laboratory Workflow
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Storage and Stability

Proper storage is crucial to maintain the integrity and stability of Ezetimibe-13C6.

Storage Conditions Table:

Parameter Recommendation

Store in a cool, dry place. Specific temperature
Temperature ranges should be followed as per the supplier's

instructions.

Light Protect from light.

Incompatible Materials Avoid strong oxidizing agents.

) Keep in a properly labeled, tightly closed
Container '
container.

Ezetimibe is stable under normal conditions. Hazardous decomposition products are not known
to be produced under normal storage and use.

Accidental Release and Emergency Procedures

In the event of an accidental release or exposure, prompt and appropriate action is critical.

Emergency Procedures Flowchart:
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Figure 2: Emergency Response Protocol

Click to download full resolution via product page

Figure 2: Emergency Response Protocol
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If symptoms occur,

get medical attention.

Skin Contact

Immediately flush skin with plenty of water.
Remove contaminated clothing and shoes. Get
medical attention if irritation develops and

persists.

Eye Contact

Rinse thoroughly with plenty of water. Get
medical attention if irritation develops and

persists.

Ingestion

DO NOT induce vomiting. Rinse mouth with

water. Get medical attention if symptoms occur.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Ezetimibe. The

properties of Ezetimibe-13C6 are expected to be comparable.

Property Value

Appearance White to off-white crystalline powder

Melting Point 164-166 °C

Boiling Point 654.9+55.0 °C (Predicted)

Solubility Insoluble in water. Soluble in methanol, ethanol,

and acetone.

Vapor Pressure

No data available

Vapor Density

No data available

Disposal Considerations
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All waste materials containing Ezetimibe-13C6 must be disposed of in accordance with local,
state, and federal regulations.

Disposal Guidelines:

e Dispose of contents and container to an approved waste disposal plant.

e Do not allow the product to enter sewers or waterways, as it is toxic to aquatic life.
e Uncleaned packaging should be disposed of according to official regulations.

Toxicological Information

Ezetimibe has low acute toxicity. The primary health concern is mild skin irritation upon direct
contact. There is no evidence of carcinogenicity or mutagenicity.

Toxicological Data Summary:

Effect Observation

Acute Toxicity No data available.

Skin Corrosion/Irritation Causes mild skin irritation.

Serious Eye Damage/Irritation Dust contact may cause mechanical irritation.

Carci it Not identified as a probable, possible, or
arcinogenici
g Y confirmed human carcinogen by IARC.

B o No data available for single or repeated
Specific Target Organ Toxicity
exposure.

This guide is intended to provide a comprehensive overview of the safe handling of Ezetimibe-
13C6 in a laboratory setting. It is not a substitute for a thorough review of the Safety Data
Sheet (SDS) provided by the manufacturer and adherence to all institutional safety protocols.
Always prioritize safety and consult with your institution's environmental health and safety
department for specific guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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